Cas no 6508-04-9 (4,4'-Oxydibenzonitrile)

4,4'-Oxydibenzonitrile is a high-purity aromatic nitrile compound characterized by its bifunctional structure, featuring two benzonitrile groups linked by an oxygen bridge. This compound is valued for its thermal stability, chemical resistance, and ability to serve as a versatile intermediate in organic synthesis. Its rigid molecular framework makes it suitable for applications in high-performance polymers, liquid crystals, and advanced materials requiring precise molecular architecture. The electron-withdrawing nitrile groups enhance its reactivity in cross-coupling reactions, while the ether linkage contributes to solubility in polar organic solvents. Its consistent quality and well-defined properties ensure reliable performance in research and industrial processes.
4,4'-Oxydibenzonitrile structure
4,4'-Oxydibenzonitrile structure
Product Name:4,4'-Oxydibenzonitrile
CAS No:6508-04-9
MF:C14H8N2O
MW:220.22612285614
MDL:MFCD00070640
CID:510887
PubChem ID:87558479
Update Time:2025-06-08

4,4'-Oxydibenzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,4,4'-oxybis-
    • Bis(4-cyanophenyl) Ether
    • 4-CYANOPHENYL ETHER
    • 4-(4-cyanophenoxy)benzonitrile
    • 4,4'-Dicyanodiphenyl Ether
    • 4,4'-Oxydibenzonitrile
    • Benzonitrile, 4,4'-oxybis-
    • Benzonitrile, 4,4'-oxydi-
    • bis(4-cyanophenyl)ether
    • Benzonitrile,4'-oxydi-
    • Benzonitrile,4'-oxybis-
    • Cambridge id 5128054
    • Oprea1_693210
    • Dibenzonitrile, 4,4'-oxy-
    • 1-(3,6-dichlorophenyl)urea
    • RSAUOQFEFINEDM-UHFFFAOYSA-N
    • HMS1784E11
    • NSC87869
    • NSC-87869
    • T71181
    • NCGC00336274-01
    • AKOS000222229
    • Bis(4-cyanophenyl) Ether, 98%
    • NS00035788
    • 6508-04-9
    • DTXSID4064395
    • EINECS 229-399-1
    • AB00275184-04
    • Cyclohex-4-ene-1,2-dicarboxylic anhydride
    • SR-01000513193
    • SCHEMBL7041250
    • Z107728216
    • B2790
    • STK291015
    • NSC 87869
    • SR-01000513193-1
    • MFCD00070640
    • CS-0322718
    • MDL： MFCD00070640
    • Inchi： 1S/C14H8N2O/c15-9-11-1-5-13(6-2-11)17-14-7-3-12(10-16)4-8-14/h1-8H
    • InChI Key： RSAUOQFEFINEDM-UHFFFAOYSA-N
    • SMILES： N#CC1C=CC(OC2C=CC(C#N)=CC=2)=CC=1

Computed Properties

  • Exact Mass: 220.06400
  • Monoisotopic Mass: 220.064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 56.8

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 182.0 to 186.0 deg-C
  • Boiling Point: 220°C/1mmHg(lit.)
  • Flash Point: 212.5±23.6 °C
  • Refractive Index: 1.625
  • PSA: 56.81000
  • LogP: 3.22226
  • Vapor Pressure: 0.0±3.4 mmHg at 25°C

4,4'-Oxydibenzonitrile Security Information

4,4'-Oxydibenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4,4'-Oxydibenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B2790-25g
4,4'-Oxydibenzonitrile
 6508-04-9 98.0%(GC)
25g
 ￥3790.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B2790-5g
4,4'-Oxydibenzonitrile
 6508-04-9 98.0%(GC)
5g
 ￥1230.0 2022-06-10
Fluorochem
018470-1g
4-Cyanophenyl ether
 6508-04-9
1g
 ￡50.00 2022-03-01
Fluorochem
018470-5g
4-Cyanophenyl ether
 6508-04-9
5g
 ￡225.00 2022-03-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B2790-5G
Bis(4-cyanophenyl) Ether
 6508-04-9 >98.0%(GC)
5g
 ¥750.00 2024-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B2790-25G
Bis(4-cyanophenyl) Ether
 6508-04-9 >98.0%(GC)
25g
 ¥2990.00 2024-04-16
eNovation Chemicals LLC
Y1244128-5g
4-CYANOPHENYL ETHER
 6508-04-9 98%
5g
 $185 2024-06-07
eNovation Chemicals LLC
Y1244128-25g
4-CYANOPHENYL ETHER
 6508-04-9 98%
25g
 $495 2024-06-07
abcr
AB149828-5 g
Bis(4-cyanophenyl) ether, 97%; .
 6508-04-9 97%
5g
 €203.60 2023-05-09
abcr
AB149828-25 g
Bis(4-cyanophenyl) ether, 97%; .
 6508-04-9 97%
25g
 €620.30 2023-05-09

4,4'-Oxydibenzonitrile Production Method

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